Cas no 2165391-70-6 (tert-butyl rel-(1R,5S,6s)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: tert-butyl rel-(1R,5S,6s)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 2165391-70-6
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD31926729
• CID: 5039544
• PubChem ID: 145752169
• Update Time: 2026-02-28

tert-butyl rel-(1R,5S,6s)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl exo-(1R,5S)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate
• tert-butyl rel-(1R,5S,6s)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate
• exo-3-Boc-6-hydroxy-3-azabicyclo[3.1.0]hexane
• PS-20653
• tert-butyl (1R,5S,6R)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate
• 2165391-70-6
• AT28145
• EN300-26666022
• TERT-BUTYL REL-(1S,5R,6R)-6-HYDROXY-3-AZABICYCLO[3.1.0]HEXANE-3-CARBOXYLATE
• SCHEMBL22961278
• AT40724
• tert-Butyl exo-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate

• MDL： MFCD31926729
• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(13)11-4-6-7(5-11)8(6)12/h6-8,12H,4-5H2,1-3H3/t6-,7+,8?
• InChI Key： FTWSDBRXBABRTG-DHBOJHSNSA-N
• SMILES： OC1[C@@H]2CN(C(=O)OC(C)(C)C)C[C@@H]21

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8

Additional information on tert-butyl rel-(1R,5S,6s)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate

tert-butyl rel-(1R,5S,6s)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate: A Comprehensive Overview

The compound with CAS No 2165391-70-6, commonly referred to as tert-butyl rel-(1R,5S,6s)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and stereochemistry, which play pivotal roles in its biological activity and potential applications in drug development.

tert-butyl rel-(1R,5S,6s)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate belongs to a class of compounds known as azabicyclic carboxylates. These compounds are characterized by their nitrogen-containing bicyclic frameworks and carboxylic acid derivatives, which are often exploited in the design of bioactive molecules. The stereochemistry of this compound—specifically the (1R,5S,6s) configuration—is critical for its interaction with biological targets, such as enzymes or receptors.

Recent studies have highlighted the potential of tert-butyl rel-(1R,5S,6s)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate as a precursor in the synthesis of complex natural products and bioactive molecules. Its rigid bicyclic structure provides an excellent scaffold for further functionalization, enabling researchers to explore diverse chemical transformations and optimize its pharmacokinetic properties.

The synthesis of tert-butyl rel-(1R,5S,6s)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate involves a multi-step process that combines advanced organic chemistry techniques with stereochemical control. Key steps include the formation of the bicyclic core through ring-closing reactions and the introduction of stereochemistry via asymmetric induction methods. These methods ensure that the compound retains its specific configuration, which is essential for its desired biological activity.

In terms of applications, tert-butyl rel-(1R,5S,6s)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate has shown promise in various therapeutic areas. For instance, it has been investigated as a potential lead compound in the development of anti-inflammatory agents and neuroprotective drugs due to its ability to modulate key cellular pathways involved in inflammation and oxidative stress.

Moreover, recent research has explored the use of tert-butyl rel-(1R,5S,6s)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate in drug delivery systems. Its carboxylic acid moiety can be functionalized to create targeted drug carriers or self-assembling nanostructures, enhancing the efficacy and specificity of therapeutic agents.

The stereochemical integrity of tert-butyl rel-(1R,5S,6s)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate is a critical factor in its biological performance. Advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and stereochemistry accurately.

In conclusion, tert-butyl rel-(1R,5S,6s)-6-hydroxy-3-azabicyclo[3.1.0]hexane-3-carboxylate represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structural features and stereochemical properties make it a valuable tool for researchers seeking to develop novel therapeutic agents with enhanced efficacy and selectivity.